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Compound of Interest

Compound Name: 1-Tetracontanol

Cat. No.: B15177472

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 1-Tetracontanol is a very long-chain fatty alcohol for which specific toxicological
data is not readily available. The safety and handling precautions outlined in this document are
based on the known properties of analogous long-chain and very long-chain fatty alcohols
(VLCFAS). It is imperative for researchers to conduct a thorough risk assessment for their
specific use case and to handle the substance with due care in a controlled laboratory
environment.

Executive Summary

1-Tetracontanol (C40H820) is a saturated very long-chain fatty alcohol. Based on data from
analogous compounds, it is expected to be a waxy, crystalline solid at room temperature with a
high melting point and extremely low solubility in water. The toxicological profile is anticipated
to be very low, consistent with other VLCFAs which are generally considered non-irritating, non-
sensitizing, and non-mutagenic, exhibiting minimal acute or chronic toxicity.[1][2][3] Handling
precautions should focus on controlling dust generation and following good laboratory hygiene.
This guide provides a comprehensive overview of the extrapolated safety data, recommended
handling procedures, and emergency measures.

Physicochemical and Toxicological Properties

Quantitative data for 1-Tetracontanol is sparse. The following tables summarize available data
for 1-Tetracontanol and provide an extrapolated toxicological profile based on the general
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category of very long-chain fatty alcohols.

Property Value Reference | Note

Chemical Name 1-Tetracontanol IUPAC Name

Synonyms Tetracontyl alcohol

CAS Number 629-65-2

Molecular Formula C40H820

Molecular Weight 595.1 g/mol

Appearance SE;?dected to be awhite waxy By analogy to other VLCFAS[1]
Melting Point 103-105 °C Typical reported value

Boiling Point > 400 °C (Decomposes) Estimated

Water Solubility Practically insoluble By analogy to other VLCFAS[1]
Vapor Pressure Extremely low By analogy to other VLCFAs

Extrapolated Toxicological Profile

This profile is based on the general properties of long-chain alcohols (C18 and greater) and
should be treated as indicative rather than definitive.
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Toxicological Endpoint

Expected Hazard Level

Basis for Extrapolation

Acute Oral Toxicity

Very Low (LD50 > 5000 mg/kg,
rat)

Long-chain alcohols are poorly
absorbed from the Gl tract and

show very low acute toxicity.[1]

[4]

Acute Dermal Toxicity

Very Low

Poor dermal absorption is
expected due to high

lipophilicity and solid nature.

Skin Corrosion/Irritation

Non-irritating

Alcohols with chain lengths of
C18 and above are considered

non-irritants.[2][3]

Serious Eye Damage/Irritation

Non-irritating

Long-chain alcohols are
generally not considered eye
irritants, though dust may

cause mechanical irritation.[1]

Respiratory/Skin Sensitization

Not a sensitizer

No evidence of sensitization
for the long-chain alcohol

category.[2][3]

Germ Cell Mutagenicity

Not expected to be mutagenic

Long-chain alcohols
consistently test negative in

mutagenicity assays.[3][5]

Carcinogenicity

Not expected to be

carcinogenic

No structural alerts for

carcinogenicity.[3]

Reproductive Toxicity

No evidence of reproductive

toxicity

No adverse effects on
reproduction are seen in the

long-chain alcohol category.[3]

[5]

Hazard Identification and GHS Classification

Based on the available data for analogous very long-chain alcohols like 1-Triacontanol, 1-
Tetracontanol is not expected to be classified as a hazardous substance according to the
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Globally Harmonized System (GHS).

e Physical Hazards: Not classified. As a fine powder, it may form explosive dust-air mixtures if
dispersed in sufficient concentration with an ignition source.

o Health Hazards: Not classified.

e Environmental Hazards: Not classified. Very long-chain alcohols have low water solubility
and are expected to partition to sediment. While biodegradation rates decrease with very
long chains, they are not expected to be persistent or bioaccumulative to a significant
degree.[1]

Experimental Protocols

As no specific safety studies for 1-Tetracontanol are publicly available, this section provides a
generalized experimental workflow for the preliminary safety assessment of a novel, low-
volatility solid substance, which would be applicable to 1-Tetracontanol.

General Workflow for Preliminary Toxicological
Assessment

This workflow outlines a tiered approach, starting with basic irritation studies before proceeding
to systemic toxicity.
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Tier 1: In Vitro & Acute Studies

Substance Characterization
(Purity, Identity, Properties)

:

In Vitro Eye Irritation Test In Vitro Skin Irritation Test Acute Oral Toxicity - Limit Test
(e.g., OECD 492) (e.g., OECD 439) (e.g., OECD 420, Dose = 2000-5000 mg/kg)

If no acute toxicity

Tier 2: Genotoxicity & Dermal Sensitization

Bacterial Reverse Mutation Test
(Ames Test, OECD 471)

v

In Vitro Mammalian Cell Micronucleus Test
(OECD 487)

v

In Vitro Skin Sensitization
(e.g., ARE-Nrf2 Luciferase, OECD 442D)

Decisign Point

Any Positive Findings
in Tier 1 or 2?

No

Outcome

Classify as Low Hazard; Conduct Further Studies

Proceed with caution (e.g., Repeated Dose Toxicity)

Click to download full resolution via product page

Figure 1: Tiered workflow for preliminary safety assessment.
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Methodology: Acute Oral Toxicity - Limit Test (Based on
OECD 420)

¢ Objective: To determine if a single oral dose of 1-Tetracontanol at a limit concentration (e.g.,
2000 or 5000 mg/kg) causes mortality or evident signs of toxicity.

o Test Animals: Healthy, young adult female rats (e.g., Sprague-Dawley strain), nulliparous and
non-pregnant.

¢ Housing: Animals are housed in standard conditions with controlled temperature, humidity,
and light cycle, with access to standard laboratory diet and water ad libitum.

o Dose Formulation: 1-Tetracontanol is ground to a fine powder and suspended in a suitable
vehicle (e.g., 0.5% carboxymethylcellulose in water) to a final concentration allowing for
administration in a volume not exceeding 10 mL/kg body weight. The suspension is
continuously stirred during dosing to ensure homogeneity.

e Procedure:
o Animals are fasted overnight prior to dosing.
o Asingle animal is dosed by oral gavage.

o If the animal survives without evident toxicity, four additional animals are dosed
sequentially.

o Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,
behavior, etc.), and body weight changes for at least 14 days.

o Endpoint: The primary endpoint is mortality. If no mortality occurs at the limit dose, the LD50
is determined to be greater than that dose. A full necropsy of all animals is performed at the
end of the observation period.

Safe Handling and Personal Protective Equipment
(PPE)

Even with a low hazard profile, prudent laboratory practices are essential to minimize exposure.
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Engineering Controls

e Handle in a well-ventilated area.

« If significant dust is generated (e.g., during weighing or transfer), use a chemical fume hood
or a ventilated balance enclosure.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.
o Skin Protection: Wear a standard laboratory coat.

e Hand Protection: Wear nitrile or latex gloves to prevent skin contact. Change gloves if they
become contaminated.

o Respiratory Protection: Not normally required for small quantities. If handling large quantities
that generate significant dust, a NIOSH-approved N95 particulate respirator should be worn.

Handling Task: 1-Tetracontanol (Solid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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